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Compound of Interest

Methyl 3-amino-5-bromo-2-
Compound Name:
hydroxybenzoate

Cat. No.: B176696

An In-depth Technical Guide on Methyl 3-amino-5-bromo-2-hydroxybenzoate: Safety,
Handling, and Synthesis

This technical guide provides a comprehensive overview of Methyl 3-amino-5-bromo-2-
hydroxybenzoate, focusing on its safety, handling, and a detailed experimental protocol for its
synthesis. The information is intended for researchers, scientists, and professionals in the field
of drug development and chemical research.

Chemical Identification

It is crucial to distinguish Methyl 3-amino-5-bromo-2-hydroxybenzoate from a similarly
named compound, Methyl 3-amino-5-bromo-2-methylbenzoate. The presence of a hydroxyl (-
OH) group versus a methyl (-CH3) group at the 2-position of the benzoate ring significantly
alters the chemical and toxicological properties. This guide is specific to the hydroxy variant.

Identifier Methyl 3-amino-5-bromo-2-hydroxybenzoate
CAS Number 141761-82-2[1]

Molecular Formula CsHsBrNOs

Molecular Weight 246.06 g/mol

Synonyms 3-Amino-5-bromo-2-hydroxybenzoic acid methyl

ester
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Safety and Handling

A comprehensive Material Safety Data Sheet (MSDS) for Methyl 3-amino-5-bromo-2-
hydroxybenzoate is not readily available in public databases. Therefore, a conservative
approach to handling is recommended, drawing upon general principles for substituted
aminobenzoates and data from structurally similar compounds. The following information
should be considered a guideline and not a substitute for a compound-specific risk
assessment.

Hazard Classification (Inferred)

Based on data for analogous compounds like Methyl 3-amino-5-bromo-2-methylbenzoate, this
chemical should be handled as potentially hazardous. Analogous compounds are classified as
causing skin and serious eye irritation.[2] Some are also considered toxic if swallowed.[3]

Potential Hazards:

Acute Toxicity (Oral): May be harmful or toxic if swallowed.[3][4]

Skin Irritation: May cause skin irritation.[2][4]

Eye Irritation: May cause serious eye irritation.[2][4]

Respiratory Irritation: May cause respiratory irritation.[4][5]

Precautionary Measures and Personal Protective
Equipment (PPE)

Given the potential hazards, stringent safety protocols should be followed.
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Precautionary Statement Code Description

Avoid breathing

P261 .

dust/fume/gas/mist/vapors/spray.[4][5]
P264 Wash skin thoroughly after handling.[2][4]

Do not eat, drink or smoke when using this
P270

product.[4]
P280 Wear protective gloves/protective clothing/eye

protection/face protection.[2][4]

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 L

doctor/physician if you feel unwell.[4]

IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.[2][5]

IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][5]

Store in a well-ventilated place. Keep container
P403 + P233 )

tightly closed.[4][5]

Dispose of contents/container to an approved
P501

waste disposal plant.[4][5]

First Aid Measures

¢ Inhalation: Remove person to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[5][6]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, consult a physician.[5][6]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[5][6]
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 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[5][6]

Physical and Chemical Properties

Quantitative data for Methyl 3-amino-5-bromo-2-hydroxybenzoate is limited. The table below
includes available data for the target compound and its close analogue, Methyl 3-amino-5-
bromo-2-methylbenzoate, for reference.

Methyl 3-amino-5-bromo-2- Methyl 3-amino-5-bromo-2-

Property
hydroxybenzoate methylbenzoate (Analogue)
) o White to Light yellow to Light
Physical State Solid (inferred)
orange powder to crystal
Molecular Formula CsHsBrNOs CoH10BrNO2[2]
Molecular Weight 246.06 g/mol 244.09 g/mol [2]
Melting Point Not available 49.0t0 53.0 °C
Solubility Not available Soluble in Methanol
Room Temperature,
Storage Temperature Not available recommended <15°C in a cool,

dark place

Experimental Protocols

The following is a detailed methodology for the synthesis of Methyl 3-amino-5-bromo-2-
hydroxybenzoate from Methyl 5-bromo-2-hydroxy-3-nitrobenzoate.

Synthesis of Methyl 3-amino-5-bromo-2-
hydroxybenzoate[10]

This protocol details the reduction of a nitro group to an amine using activated iron powder.
Materials:

o Methyl 5-bromo-2-hydroxy-3-nitrobenzoate (138.02 g, 0.5 mol)
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Methanol (1000 mL)

Activated iron powder (112 g, 2 mol)

Saturated ammonium chloride solution (from 80 g NH4Cl, 1.5 mol)

Diatomaceous earth (200 g)

Silica gel (80-100 mesh) for chromatography

Procedure:

Reaction Setup: In a suitable reaction vessel, mix Methyl 5-bromo-2-hydroxy-3-nitrobenzoate
(138.02 g) with methanol (1000 mL).

o Addition of Iron: Add activated iron powder (112 g) to the mixture in a single portion.
« Initiation of Reaction: Heat the reaction mixture to a gentle reflux.

» Addition of Catalyst: Slowly add a saturated solution of ammonium chloride (80 g in water)
dropwise to the refluxing mixture.

e Reaction Monitoring: Maintain the reflux for 3 hours. Monitor the progress of the reaction
using Thin Layer Chromatography (TLC).

e Work-up: Once the reaction is complete (as indicated by TLC), cool the mixture to room
temperature.

« Filtration: Add diatomaceous earth (200 g) to the cooled mixture and filter through a suction
funnel to obtain a black filtrate.

e Washing: Wash the solid residue thoroughly with hot methanol until no product is detected in
the washings. Discard the black solid residue.

» Solvent Removal: Combine all the filtrates and remove the solvent by evaporation under
reduced pressure.
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« Purification: Purify the crude product by flash chromatography on a silica gel column (80-100
mesh).

e Final Product: The purified product, Methyl 3-amino-5-bromo-2-hydroxybenzoate, is
obtained (yield: 96-85 g, 78%).

Visualizations
Logical Workflow for Safe Handling

The following diagram outlines the necessary steps and considerations for safely handling
Methyl 3-amino-5-bromo-2-hydroxybenzoate in a laboratory setting.
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Figure 1: Safe Handling Workflow
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Figure 1: Safe Handling Workflow
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Experimental Workflow for Synthesis

This diagram illustrates the key stages in the synthesis of Methyl 3-amino-5-bromo-2-
hydroxybenzoate as described in the protocol.
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Figure 2: Synthesis Workflow

é Reaction h

Mix Reactants:
Nitro-compound,
Methanol, Iron Powder

Heat to Reflux &
Add NH4CI Solution

Monitor by TLC
(3 hours)
- J

~

4 Work-up # Isolation

Cool to Room
Temperature

Add Diatomaceous Earth
& Filter

Wash Solid with
Hot Methanol

Combine Filtrates &
Evaporate Solvent

é Purification N

Flash Column
Chromatography

Obtain Pure Product
(78% Yield)

- J

Click to download full resolution via product page

Figure 2: Synthesis Workflow

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b176696?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Methyl 3-AMino-5-broMo-2-Methylbenzoate - Safety Data Sheet [chemicalbook.com]

3. Methyl 3-Amino-5-bromo-2-methylbenzoate | COH10BrNO2 | CID 24729181 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. sigmaaldrich.com [sigmaaldrich.com]

5. WERCS Studio - Application Error [assets.thermofisher.cn]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safety, handling, and MSDS for Methyl 3-amino-5-
bromo-2-hydroxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176696#safety-handling-and-msds-for-methyl-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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